Cas no 121177-77-3 (Butane, 4-azido-1,1,1,2,2-pentafluoro-)
121177-77-3 structure
Product Name:Butane, 4-azido-1,1,1,2,2-pentafluoro-
CAS No:121177-77-3
MF:C4H4F5N3
MW:189.08667755127
CID:1212039
PubChem ID:14223270
Update Time:2025-04-20
Butane, 4-azido-1,1,1,2,2-pentafluoro- Chemical and Physical Properties
Names and Identifiers
-
- Butane, 4-azido-1,1,1,2,2-pentafluoro-
- 4-azido-1,1,1,2,2-pentafluorobutane
- 121177-77-3
- DTXSID40557609
- EN300-691864
-
- Inchi: 1S/C4H4F5N3/c5-3(6,4(7,8)9)1-2-11-12-10/h1-2H2
- InChI Key: MUUXBNMXHSDFIL-UHFFFAOYSA-N
- SMILES: FC(C(F)(F)F)(CCN=[N+]=[N-])F
Computed Properties
- Exact Mass: 189.03262
- Monoisotopic Mass: 189.03253795g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 14.4Ų
Experimental Properties
- PSA: 48.76
Butane, 4-azido-1,1,1,2,2-pentafluoro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-691864-0.05g |
4-azido-1,1,1,2,2-pentafluorobutane |
121177-77-3 | 0.05g |
$1056.0 | 2023-03-10 | ||
| Enamine | EN300-691864-0.1g |
4-azido-1,1,1,2,2-pentafluorobutane |
121177-77-3 | 0.1g |
$1106.0 | 2023-03-10 | ||
| Enamine | EN300-691864-0.25g |
4-azido-1,1,1,2,2-pentafluorobutane |
121177-77-3 | 0.25g |
$1156.0 | 2023-03-10 | ||
| Enamine | EN300-691864-0.5g |
4-azido-1,1,1,2,2-pentafluorobutane |
121177-77-3 | 0.5g |
$1207.0 | 2023-03-10 | ||
| Enamine | EN300-691864-1.0g |
4-azido-1,1,1,2,2-pentafluorobutane |
121177-77-3 | 1g |
$0.0 | 2023-05-24 | ||
| Enamine | EN300-691864-2.5g |
4-azido-1,1,1,2,2-pentafluorobutane |
121177-77-3 | 2.5g |
$2464.0 | 2023-03-10 | ||
| Enamine | EN300-691864-5.0g |
4-azido-1,1,1,2,2-pentafluorobutane |
121177-77-3 | 5.0g |
$3645.0 | 2023-03-10 | ||
| Enamine | EN300-691864-10.0g |
4-azido-1,1,1,2,2-pentafluorobutane |
121177-77-3 | 10.0g |
$5405.0 | 2023-03-10 |
Butane, 4-azido-1,1,1,2,2-pentafluoro- Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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